5-Fluoroquinazolin-2-amine
Overview
Description
5-Fluoroquinazolin-2-amine is a useful research compound. Its molecular formula is C8H6FN3 and its molecular weight is 163.15 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antidepressant-like Effects : A study found that 7-fluoro-1,3-diphenylisoquinoline-1-amine, a derivative of isoquinoline class, which is structurally related to 5-Fluoroquinazolin-2-amine, showed antidepressant-like effects mediated by serotonergic and dopaminergic systems in mice (Pesarico et al., 2014).
Anticancer Properties : Research on indole-aminoquinazolines, structurally related to this compound, demonstrated significant cytotoxicity against various cancer cell lines, indicating potential applications in cancer treatment (Mphahlele et al., 2018).
Fluorogenic Derivatizing Agents : Chloroisothiocyanatoquinolines, which include compounds structurally similar to this compound, have been used as fluorogenic derivatizing agents for primary and secondary amines (Bernstein et al., 1993).
PET Imaging of Neurofibrillary Tangles : Compounds like [18 F]MK-6240, which include fluoro-isoquinolin-amine structures, are used in PET imaging to detect neurofibrillary tangles in human brains, relevant in Alzheimer's disease research (Collier et al., 2017).
Rapid Modification of Aldehyde-Terminated Proteins : 2-amino benzamidoxime derivatives, related to this compound, have been used for rapid modification of aldehyde-terminated proteins and phage libraries, which is useful in biochemical and pharmaceutical research (Kitov et al., 2014).
Synthesis of Fluoroquinazolines : Studies have been conducted on the synthesis of 5- and 7-fluoroquinazolin-4(1H)-ones, which are key intermediates in the production of various pharmacologically active compounds (Layeva et al., 2007).
Remote C−H Amination of Quinolines : Copper-catalyzed remote C−H amination of 8-aminoquinoline scaffolds has been explored, showing broad substrate scope and providing a variety of aminated quinolines (Yin et al., 2017).
Determination of Biogenic Amines and Amino Acids : The fluorogenic reagent 5-furoylquinoline-3-carboxaldehyde has been used to derivatize biogenic amines and amino acids in brain mixtures, enabling their resolution based on micellar electrokinetic chromatography (Chen et al., 2001).
Safety and Hazards
Properties
IUPAC Name |
5-fluoroquinazolin-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6FN3/c9-6-2-1-3-7-5(6)4-11-8(10)12-7/h1-4H,(H2,10,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXHNWFRDSLYMON-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC(=NC=C2C(=C1)F)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6FN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40440648 | |
Record name | 5-fluoroquinazolin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40440648 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
190273-81-5 | |
Record name | 5-fluoroquinazolin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40440648 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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